Methyl 5-(2-Thiazolyl)isoxazole-3-carboxylate

• IUPAC Name: methyl 5-(1,3-thiazol-2-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C8H6N2O3S/c1-12-8(11)5-4-6(13-10-5)7-9-2-3-14-7/h2-4H,1H3
• InChI Key: OJDXFHLYVJEQMK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC(=C1)C2=NC=CS2
• Molecular Formula: C8H6N2O3S
• DSSTOX Substance ID: DTXSID001192537
• Molecular Weight: 210.21 g/mol
• CAS RN: 1375064-47-3

Description

“Methyl 5-(2-Thiazolyl)isoxazole-3-carboxylate” is a chemical compound with the molecular formula C8H6N2O3S. It has a molecular weight of 210.21 g/mol. The IUPAC name for this compound is methyl 5-(1,3-thiazol-2-yl)-3-isoxazolecarboxylate.

Molecular Structure Analysis

The molecular structure of “Methyl 5-(2-Thiazolyl)isoxazole-3-carboxylate” consists of an isoxazole ring attached to a thiazole ring via a carbon atom. The isoxazole ring is substituted at the 3-position with a carboxylate group, and the thiazole ring is substituted at the 2-position.

Physical And Chemical Properties Analysis

“Methyl 5-(2-Thiazolyl)isoxazole-3-carboxylate” is a white to brown or grey solid. It has a storage temperature of +4°C.

Scientific Research Applications

Synthesis and Chemical Transformations

• Methyl 5-(2-Thiazolyl)isoxazole-3-carboxylate is used as a precursor for the synthesis of various heterocyclic compounds. For instance, research has shown its utility in the bromination process to obtain 3-aryl-5-formyl-isoxazole-4-carboxylate, which serves as a substrate for synthesizing isoxazole-fused heterocycles (Roy, Rajaraman, & Batra, 2004).
• Another study elaborates on the synthesis of methyl 5-aminopyrrole-3-carboxylates from 4-methyleneisoxazol-3-ones, showcasing the compound's role in developing pyrrole derivatives through a process involving Michael addition, methylation, and reductive isoxazole-pyrrole transformation (Galenko et al., 2019).
• Additionally, the compound is utilized in synthesizing various derivatives, including oxadiazoles and thiazolylidene amines, which are formed by reaction with different agents and undergo various cyclocondensation processes (Rajanarendar, Karunakar, & Ramu, 2006).

Catalysis and Isomerization Studies

• Research indicates its use in catalytic processes, such as Fe(II)-catalyzed isomerization, leading to the formation of isoxazole-4-carboxylic esters and amides. This showcases its role in chemical transformations under different conditions (Serebryannikova et al., 2019).
• The compound is also involved in novel syntheses like the formation of methyl 5-substituted thiazole-4-carboxylates, demonstrating its versatility in creating new molecular structures (Yamada, Fukui, & Nunami, 1995).

Biomedical Applications

• Isoxazole derivatives, including those related to Methyl 5-(2-Thiazolyl)isoxazole-3-carboxylate, have shown potential in biomedical research. For example, comenic acid derivatives containing isoxazole and isothiazole moieties synthesized from this compound have been evaluated for their synergistic effects with antitumor drugs (Kletskov et al., 2018).

Photochemistry and Spectroscopy

• The compound's derivatives have been studied in photochemistry, like in the case of methyl 4-chloro-5-phenylisoxazole-3-carboxylate, providing insights into molecular behavior under UV irradiation and the transformation into oxazoles (Lopes et al., 2011).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been found to interact with various targets, such as e3 ubiquitin ligases .

Biochemical Pathways

For instance, some isoxazole derivatives have been found to affect the GABA (A) receptors and α7 neuronal nicotinic-acetylcholine receptors .